Cas no 2089255-03-6 ((1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine)

• Product Name: (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine
• CAS No: 2089255-03-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD30724127
• CID: 4636247
• PubChem ID: 131258352
• Update Time: 2025-06-11

(1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine

• MDL： MFCD30724127
• Inchi： 1S/C11H15NO/c1-11(8-12)10-5-3-2-4-9(10)6-7-13-11/h2-5H,6-8,12H2,1H3
• InChI Key： IRCNHRUFYOZNBH-UHFFFAOYSA-N
• SMILES： C1OC(C)(CN)C2=CC=CC=C2C1

Additional information on (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine

Research Briefing on (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine (CAS: 2089255-03-6)

The compound (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine (CAS: 2089255-03-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzopyran scaffold and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

Recent advancements in synthetic chemistry have enabled the efficient production of (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine, with improved yields and purity. Researchers have employed innovative catalytic methods and green chemistry principles to optimize the synthesis process, ensuring scalability for potential industrial applications. The compound's structural features, including the benzopyran core and the methylamine side chain, are believed to contribute to its bioactivity and selectivity.

Pharmacological studies have revealed that (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that it may act as a modulator of serotonin and dopamine receptors, which could have implications for treating neurological and psychiatric disorders. Additionally, its potential anti-inflammatory and antioxidant properties are being explored, opening new avenues for therapeutic development.

Mechanistic investigations have provided insights into the compound's interaction with biological targets. Molecular docking studies and binding assays indicate that (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine may bind to specific allosteric sites on receptor proteins, modulating their activity in a unique manner. These findings are supported by computational modeling and structural biology techniques, which have helped elucidate the compound's binding preferences and conformational dynamics.

Despite these promising findings, further research is needed to fully understand the safety profile and pharmacokinetics of (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine. Current studies are focusing on optimizing its bioavailability and minimizing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical development stages.

In conclusion, (1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine (CAS: 2089255-03-6) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing research. Future studies will likely explore its therapeutic potential in greater depth, paving the way for novel drug development initiatives.